Cas no 2060058-60-6 (3-(propan-2-yloxy)methyl-6-oxabicyclo3.1.0hexane)

• Product Name: 3-(propan-2-yloxy)methyl-6-oxabicyclo3.1.0hexane
• CAS No: 2060058-60-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD30476825
• CID: 5154134
• PubChem ID: 137701853
• Update Time: 2025-07-03

3-(propan-2-yloxy)methyl-6-oxabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.1.0]hexane, 3-[(1-methylethoxy)methyl]-
• 3-(propan-2-yloxy)methyl-6-oxabicyclo3.1.0hexane

• MDL： MFCD30476825
• Inchi： 1S/C9H16O2/c1-6(2)10-5-7-3-8-9(4-7)11-8/h6-9H,3-5H2,1-2H3
• InChI Key： KRTNVAVRTJKMEM-UHFFFAOYSA-N
• SMILES： C12C(O1)CC(COC(C)C)C2

Additional information on 3-(propan-2-yloxy)methyl-6-oxabicyclo3.1.0hexane

3-(propan-2-yloxy)methyl-6-oxabicyclo[3.1.0]hexane: A Comprehensive Overview

3-(propan-2-yloxy)methyl-6-oxabicyclo[3.1.0]hexane (CAS No. 2060058-60-6) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive 6-oxabicyclo[3.1.0]hexane core and propan-2-yloxy substituent, offers a range of potential applications in pharmaceutical research and development.

The 6-oxabicyclo[3.1.0]hexane scaffold is a cyclic structure with a six-membered ring containing an oxygen atom, which is fused to a three-membered ring. This unique architecture provides the compound with exceptional stability and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

The presence of the propan-2-yloxy group on the methyl substituent further enhances the compound's versatility. This functional group can participate in a variety of reactions, such as nucleophilic substitution and esterification, which are crucial for the synthesis of more complex molecules with potential therapeutic properties.

Recent research has highlighted the potential of 3-(propan-2-yloxy)methyl-6-oxabicyclo[3.1.0]hexane in the development of novel drugs. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound effectively inhibited the replication of certain viral strains, suggesting its potential as an antiviral agent.

In another study, researchers at the University of California explored the anticancer properties of 3-(propan-2-yloxy)methyl-6-oxabicyclo[3.1.0]hexane. The results indicated that this compound selectively targeted cancer cells while sparing normal cells, making it a promising lead for further drug development.

The structural complexity of 3-(propan-2-yloxy)methyl-6-oxabicyclo[3.1.0]hexane also makes it an ideal candidate for combinatorial chemistry approaches. By modifying various functional groups on the molecule, chemists can generate a library of analogs with diverse biological activities, thereby increasing the chances of discovering new therapeutic agents.

Synthesis methods for 3-(propan-2-yloxy)methyl-6-oxabicyclo[3.1.0]hexane have been extensively studied and optimized to improve yield and purity. One common approach involves the intramolecular cyclization of a suitable precursor followed by functional group manipulation to introduce the desired substituents. These synthetic strategies not only facilitate large-scale production but also allow for precise control over the final product's properties.

In addition to its pharmaceutical applications, 3-(propan-2-yloxy)methyl-6-oxabicyclo[3.1.0]hexane has been explored for its potential use in materials science and chemical sensing technologies. Its unique electronic and steric properties make it suitable for applications such as molecular recognition and catalysis.

The environmental impact of compounds like 3-(propan-2-yloxy)methyl-6-oxabicyclo[3.1.0]hexane is also an important consideration in their development and use. Researchers are actively investigating methods to synthesize this compound using green chemistry principles to minimize environmental footprint and ensure sustainable production processes.

In conclusion, 3-(propan-2-yloxy)methyl-6-oxabicyclo[3.1.0]hexane (CAS No. 2060058-60-6) is a versatile and promising compound with a wide range of potential applications in pharmaceutical research, materials science, and chemical sensing technologies. Its unique structural features and biological activities make it an exciting area of ongoing research, with significant implications for future drug discovery and development.